Cas no 1343733-27-6 (5-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione)

• Product Name: 5-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione
• CAS No: 1343733-27-6
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6278975
• PubChem ID: 63993011
• Update Time: 2025-05-23

5-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione
• EN300-1125275
• AKOS013309210
• 1343733-27-6

• Inchi： 1S/C11H14O3S/c1-8-4-6-15-11(8)10(13)7-9(12)3-5-14-2/h4,6H,3,5,7H2,1-2H3
• InChI Key： QNUCHILUJNDGQE-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CC(CCOC)=O)=O

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų

Additional information on 5-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione

5-Methoxy-1-(3-Methylthiophen-2-yl)Pentane-1,3-Dione: A Comprehensive Overview

5-Methoxy-1-(3-Methylthiophen-2-yl)Pentane-1,3-Dione, identified by the CAS Registry Number 1343733-27-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a methoxy group with a thiophene moiety, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug discovery, electronic materials, and advanced polymer systems.

The molecular structure of 5-Methoxy-1-(3-Methylthiophen-2-yl)Pentane-1,3-Dione is defined by its pentane backbone, which features two ketone groups at positions 1 and 3. The substitution pattern includes a methoxy group at position 5 and a methylthiophene group at position 1. This arrangement imparts the compound with unique electronic properties and reactivity. The thiophene ring, in particular, contributes to its aromaticity and ability to engage in π-interactions, which are crucial for its applications in electronic materials.

Recent research has focused on the synthesis and characterization of this compound. A study published in the Journal of Organic Chemistry demonstrated an efficient route for the preparation of 5-Methoxy-1-(3-Methylthiophen-2-yl)Pentane-1,3-Dione using a combination of Friedel-Crafts acylation and oxidation reactions. The authors highlighted the importance of stereochemical control during the synthesis to ensure high purity and yield.

In terms of applications, this compound has shown promise in the development of advanced materials. For instance, researchers at Stanford University have explored its use as a precursor for organic semiconductors. The compound's ability to form self-assembled monolayers (SAMs) has been leveraged to create high-performance transistor devices with improved charge transport properties. These findings were reported in a seminal paper in Nature Materials, underscoring its potential in next-generation electronics.

Beyond electronics, 5-Methoxy-1-(3-Methylthiophen-2-yl)Pentane-1,3-Dione has also found applications in drug discovery. Its structural similarity to certain bioactive molecules makes it an attractive candidate for medicinal chemistry research. A team at the University of California, San Francisco (UCSF), has investigated its potential as an inhibitor for kinase enzymes involved in cancer progression. Preliminary results indicate that the compound exhibits moderate inhibitory activity, warranting further exploration.

The physical properties of this compound are equally noteworthy. Its melting point is reported to be around 180°C under standard conditions, while its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate. These characteristics make it suitable for use in various synthetic protocols requiring controlled reactivity and solubility.

In conclusion, 5-Methoxy-1-(3-Methylthiophen-2-yl)Pentane-1,3-Dione, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span multiple disciplines, from materials science to pharmacology, underscoring its importance as a valuable chemical entity. As research progresses, it is anticipated that this compound will unlock new possibilities across diverse fields.